4-(Butan-2-ylidene)-2-phenyloxazol-5(4H)-one

Specification

• Molecular Formula: C13H13NO2
• Molecular Weight: 215.25 g/mol
• IUPAC Name: (4E)-4-butan-2-ylidene-2-phenyl-1,3-oxazol-5-one
• Standard InChI: InChI=1S/C13H13NO2/c1-3-9(2)11-13(15)16-12(14-11)10-7-5-4-6-8-10/h4-8H,3H2,1-2H3/b11-9+
• Standard InChI Key: SUOLWWYAEIYNRG-PKNBQFBNSA-N
• Isomeric SMILES: CC/C(=C/1\C(=O)OC(=N1)C2=CC=CC=C2)/C
• Canonical SMILES: CCC(=C1C(=O)OC(=N1)C2=CC=CC=C2)C

Introduction

4-(Butan-2-ylidene)-2-phenyloxazol-5(4H)-one is a member of the oxazolone family, characterized by its unique structure featuring a butan-2-ylidene group and a phenyl substituent. This compound is known for its diverse chemical properties and potential biological activities, making it an interesting subject in various scientific fields, particularly in organic synthesis and pharmaceutical development.

Synthesis Methods

The synthesis of 4-(Butan-2-ylidene)-2-phenyloxazol-5(4H)-one can be achieved through various methods, with reaction conditions such as temperature, solvent choice, and reaction time being critical for optimizing yield and purity. Characterization techniques like nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are typically used to confirm the structure and composition of the synthesized compound.

Biological Activities and Potential Applications

Research into similar compounds has shown varied biological activities, including antibacterial and anti-inflammatory effects. These findings highlight the potential significance of 4-(Butan-2-ylidene)-2-phenyloxazol-5(4H)-one in drug development. Its interaction with biological targets at the molecular level is a key area of study, focusing on binding affinities and potential therapeutic applications.

Comparison with Similar Compounds

Similar compounds in the oxazolone family exhibit diverse chemical properties and biological activities based on their substituents. For example, variations in substituents can enhance solubility or introduce electron-withdrawing effects, influencing their chemical behavior and biological activity.

Compound	Structure Type	Key Features
(Z)-4-(4-Methoxybenzylidene)-2-phenyloxazol-5(4H)-one	Oxazolone derivative	Contains a methoxy group enhancing solubility
(Z)-4-(2-Nitrobenzylidene)-2-phenyloxazol-5(4H)-one	Oxazolone derivative	Nitro group introduces electron-withdrawing effects
2-Phenyloxazol-5(4H)-one	Basic oxazolone	Lacks substituents on the 4-position